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periandradulcin B periandradulcin B
Brand Name: Vulcanchem
CAS No.: 135545-89-0
VCID: VC0235914
InChI: InChI=1S/C47H74O17/c1-21-29(51)31(53)34(56)39(60-21)63-36-30(52)24(49)19-59-40(36)64-37-33(55)32(54)35(38(57)58)62-41(37)61-28-12-14-47(20-48)25(43(28,4)5)11-13-46(8)26(47)10-9-22-23-17-42(2,3)18-27(50)44(23,6)15-16-45(22,46)7/h9,20-21,23-37,39-41,49-56H,10-19H2,1-8H3,(H,57,58)
SMILES: CC1C(C(C(C(O1)OC2C(C(COC2OC3C(C(C(OC3OC4CCC5(C(C4(C)C)CCC6(C5CC=C7C6(CCC8(C7CC(CC8O)(C)C)C)C)C)C=O)C(=O)O)O)O)O)O)O)O)O
Molecular Formula: C16H10F2N2O3
Molecular Weight: 911.1 g/mol

periandradulcin B

CAS No.: 135545-89-0

Main Products

VCID: VC0235914

Molecular Formula: C16H10F2N2O3

Molecular Weight: 911.1 g/mol

periandradulcin B - 135545-89-0

CAS No. 135545-89-0
Product Name periandradulcin B
Molecular Formula C16H10F2N2O3
Molecular Weight 911.1 g/mol
IUPAC Name 6-[(14b-formyl-9-hydroxy-4,4,6a,6b,8a,11,11-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl)oxy]-5-[4,5-dihydroxy-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxy-3,4-dihydroxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C47H74O17/c1-21-29(51)31(53)34(56)39(60-21)63-36-30(52)24(49)19-59-40(36)64-37-33(55)32(54)35(38(57)58)62-41(37)61-28-12-14-47(20-48)25(43(28,4)5)11-13-46(8)26(47)10-9-22-23-17-42(2,3)18-27(50)44(23,6)15-16-45(22,46)7/h9,20-21,23-37,39-41,49-56H,10-19H2,1-8H3,(H,57,58)
Standard InChIKey GGYFTLUVQMVCMN-UHFFFAOYSA-N
SMILES CC1C(C(C(C(O1)OC2C(C(COC2OC3C(C(C(OC3OC4CCC5(C(C4(C)C)CCC6(C5CC=C7C6(CCC8(C7CC(CC8O)(C)C)C)C)C)C=O)C(=O)O)O)O)O)O)O)O)O
Canonical SMILES CC1C(C(C(C(O1)OC2C(C(COC2OC3C(C(C(OC3OC4CCC5(C(C4(C)C)CCC6(C5CC=C7C6(CCC8(C7CC(CC8O)(C)C)C)C)C)C=O)C(=O)O)O)O)O)O)O)O)O
Synonyms 3-O-beta-(alpha-L-rhamnopyranosyl(1----2)-beta-D-xylopyranosyl(1----2)-beta-D-glucuronopyranosyl)-22 beta-hydroxyl-25- formyl-olean-12-ene
periandradulcin B
PubChem Compound 195801
Last Modified Nov 11 2021
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